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Compound of Interest

Compound Name: Lead acetate trihydrate

Cat. No.: B7948961 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the preparation of lead acetate trihydrate
solutions for laboratory use. It covers the essential chemical properties, solubility data, a

detailed experimental protocol, and critical safety information. Lead (II) acetate is a toxic

substance and should be handled with extreme care, adhering to all safety precautions.

Core Chemical and Physical Properties
Lead(II) acetate trihydrate, with the chemical formula Pb(CH₃COO)₂·3H₂O, is a white crystalline

solid with a slight acetic odor.[1][2] It is also known by synonyms such as plumbous acetate,

sugar of lead, and salt of Saturn.[3] This compound is highly soluble in water and glycerol, but

only slightly soluble in alcohol.[1][3]

Quantitative Data Summary
The solubility of lead acetate trihydrate is a critical parameter for solution preparation. The

following table summarizes its solubility in water at various temperatures, as well as in other

common laboratory solvents.
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Solvent Temperature (°C)
Solubility ( g/100 g of
solvent)

Water 0 19.7

Water 10 29.3

Water 15 45.61

Water 20 44.3

Water 25 55.2

Water 30 69.7

Water 40 116.9

Water 50 221

Water 100 200

Glycerol 20 143

Methanol 15 74.75

Methanol 66.1 214.95

Acetone 15 Insoluble

Dimethylformamide 25 1.5

Data compiled from multiple sources.[3][4][5]

Experimental Protocol: Preparation of a 0.1 M Lead
Acetate Trihydrate Solution
This protocol details the preparation of 100 mL of a 0.1 M lead acetate trihydrate solution.

Materials and Equipment:

Lead(II) acetate trihydrate (Pb(CH₃COO)₂·3H₂O)

Deionized or distilled water
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100 mL volumetric flask

Beaker

Glass stirring rod

Weighing boat or paper

Spatula

Analytical balance

Personal Protective Equipment (PPE): chemical safety goggles, nitrile gloves, lab coat

Procedure:

Don Personal Protective Equipment: Before handling any chemicals, put on your safety

goggles, gloves, and lab coat.

Calculate the Required Mass: The molar mass of lead acetate trihydrate is 379.33 g/mol .

To prepare 100 mL (0.1 L) of a 0.1 M solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) × Volume (L) × Molar Mass ( g/mol )

Mass (g) = 0.1 mol/L × 0.1 L × 379.33 g/mol = 3.7933 g

Weigh the Lead Acetate Trihydrate: Using an analytical balance, accurately weigh out

approximately 3.79 g of lead acetate trihydrate into a weighing boat.

Dissolve the Solid: Transfer the weighed solid to a beaker containing approximately 50 mL of

deionized water. Stir the mixture with a glass rod until the solid is completely dissolved. A

small amount of acetic acid can be added to the water to prevent the formation of basic lead

salts.

Transfer to Volumetric Flask: Carefully transfer the dissolved lead acetate solution into a 100

mL volumetric flask.
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Rinse and Add to the Mark: Rinse the beaker and stirring rod with a small amount of

deionized water and add the rinsings to the volumetric flask to ensure all the lead acetate is

transferred.

Bring to Final Volume: Add deionized water to the volumetric flask until the bottom of the

meniscus reaches the calibration mark.

Homogenize the Solution: Cap the volumetric flask and invert it several times to ensure the

solution is thoroughly mixed and homogenous.

Label and Store: Label the flask clearly with the name of the solution (0.1 M Lead Acetate
Trihydrate), the date of preparation, and your initials. Store the solution in a tightly sealed

container in a cool, dry, and well-ventilated area, away from incompatible substances.[6]

Safety Precautions and Handling
Lead acetate is a hazardous substance with significant health risks.[1][7]

Toxicity: It is classified as a carcinogen, a reproductive toxin, and may cause damage to

organs through prolonged or repeated exposure.[1][7]

Handling: Always handle lead acetate and its solutions in a well-ventilated area, preferably

within a fume hood.[1][8] Avoid creating dust.[8] Wear appropriate personal protective

equipment, including gloves, safety goggles, and a lab coat.[1][7] Wash hands thoroughly

after handling.[1]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[6] Lead

acetate readily absorbs carbon dioxide from the air.[6]

Disposal: Dispose of lead acetate solutions as hazardous waste in accordance with federal,

state, and local regulations.[9][10] Do not pour down the drain.[11]

Visualizations
Experimental Workflow for Preparation of Lead Acetate Trihydrate Solution
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Workflow for 0.1 M Lead Acetate Trihydrate Solution Preparation

1. Don PPE
(Goggles, Gloves, Lab Coat)

2. Calculate Mass
(3.79 g for 100 mL of 0.1 M)

3. Weigh Lead Acetate
Trihydrate

4. Dissolve in ~50 mL
Deionized Water

5. Transfer Solution to
100 mL Volumetric Flask

6. Rinse Beaker and Add
Rinsings to Flask

7. Add Deionized Water
to the Mark

8. Cap and Invert to Mix

9. Label and Store Properly
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Caption: A flowchart illustrating the step-by-step process for preparing a 0.1 M lead acetate
trihydrate solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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